Cas no 1173350-29-2 (methyl N-cyclopropylmorpholine-4-carboximidothioate;hydroiodide)

• Product Name: methyl N-cyclopropylmorpholine-4-carboximidothioate;hydroiodide
• CAS No: 1173350-29-2
• MF: C₉H₁₇IN₂OS
• MW: 328.213553190231
• CID: 5097859
• Update Time: 2025-10-28

methyl N-cyclopropylmorpholine-4-carboximidothioate;hydroiodide Chemical and Physical Properties

Names and Identifiers

• N-[(methylsulfanyl)(morpholin-4-yl)methylidene]cyclopropanamine hydroiodide
• Methyl n-cyclopropylmorpholine-4-carbimidothioate hydroiodide
• methyl N-cyclopropylmorpholine-4-carboximidothioate;hydroiodide

• Inchi： 1S/C9H16N2OS.HI/c1-13-9(10-8-2-3-8)11-4-6-12-7-5-11;/h8H,2-7H2,1H3;1H/b10-9-;
• InChI Key： TUAOSEBDRKIYSE-KVVVOXFISA-N
• SMILES： C(/N1CCOCC1)(\SC)=N\C1CC1.I

Computed Properties

• Exact Mass: 328.011
• Monoisotopic Mass: 328.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.1A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on methyl N-cyclopropylmorpholine-4-carboximidothioate;hydroiodide

Methyl N-Cyclopropylmorpholine-4-Carboximidothioate;Hydroiodide: A Comprehensive Overview

The compound with CAS No. 1173350-29-2, commonly referred to as methyl N-cyclopropylmorpholine-4-carboximidothioate;hydroiodide, is a fascinating molecule with significant applications in various fields. This compound has garnered attention due to its unique chemical structure and potential uses in pharmaceuticals, agrochemicals, and materials science. In this article, we delve into the properties, synthesis, and applications of this compound, while incorporating the latest research findings to provide a comprehensive understanding.

Methyl N-cyclopropylmorpholine-4-carboximidothioate;hydroiodide is characterized by its complex structure, which includes a morpholine ring, a cyclopropyl group, and a carboximidothioate functional group. The morpholine ring is a six-membered heterocyclic structure containing oxygen and nitrogen atoms, which contributes to its stability and reactivity. The cyclopropyl group introduces strain and reactivity due to the three-membered ring structure, making it a valuable component in organic synthesis. The carboximidothioate group adds versatility to the molecule, enabling it to participate in various chemical reactions.

Recent studies have highlighted the potential of methyl N-cyclopropylmorpholine-4-carboximidothioate;hydroiodide in drug discovery. Researchers have explored its ability to act as a bioisostere in medicinal chemistry, where it can replace other functional groups while maintaining or enhancing biological activity. This property makes it a promising candidate for developing new drugs with improved pharmacokinetic profiles.

In the field of agrochemistry, methyl N-cyclopropylmorpholine-4-carboximidothioate;hydroiodide has shown potential as a component in pesticides and herbicides. Its ability to interact with biological systems at molecular levels makes it a valuable tool for controlling pests and weeds without adverse environmental impacts. Scientists are actively investigating its efficacy against various agricultural pests and its compatibility with sustainable farming practices.

The synthesis of methyl N-cyclopropylmorpholine-4-carboximidothioate;hydroiodide involves multi-step organic reactions, including nucleophilic substitutions, cyclizations, and functional group transformations. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for industrial applications. Researchers are also exploring green chemistry approaches to minimize waste and reduce the environmental footprint of its production.

Beyond its practical applications, methyl N-cyclopropylmorpholine-4-carboximidothioate;hydroiodide serves as a valuable model compound for studying chemical reactivity and molecular interactions. Its unique structure allows scientists to investigate fundamental aspects of organic chemistry, such as stereochemistry, reaction mechanisms, and intermolecular interactions.

In conclusion, methyl N-cyclopropylmorpholine-4-carboximidothioate;hydroiodide (CAS No. 1173350-29-2) is a versatile compound with diverse applications across multiple disciplines. Its complex structure and reactivity make it an invaluable tool in drug discovery, agrochemistry, and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.